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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to address challenges arising from the spectrophotometric interference

of Direct Orange 118. This water-soluble, double azo dye, commonly used in the paper and

textile industries, can be a significant source of interference in various quantitative assays.

Frequently Asked Questions (FAQs)
Q1: What is Direct Orange 118 and why does it interfere with spectrophotometric

measurements?

A1: Direct Orange 118 is a synthetic organic dye belonging to the double azo class.[1] Its

chemical structure contains two azo groups (-N=N-) which are chromophores, meaning they

absorb light in the visible spectrum, giving the dye its characteristic orange color.[1] This light

absorption is the primary cause of interference in spectrophotometric assays, where the

absorbance of a specific analyte is measured to determine its concentration. If the absorption

spectrum of Direct Orange 118 overlaps with that of the analyte or the product of a colorimetric

reaction, it can lead to artificially inflated absorbance readings and inaccurate quantification.

Q2: What are the primary spectrophotometric properties of Direct Orange 118?

A2: While specific data for Direct Orange 118 is not readily available in public literature, its

properties can be inferred from its chemical class and general knowledge of similar azo dyes.
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Property Value Notes

Chemical Name C.I. Direct Orange 118

CAS Number 60202-34-8 [2]

Molecular Formula C₃₅H₂₄N₆Na₄O₁₅S₄ [1]

Molecular Weight 988.82 g/mol [1]

Appearance Orange Powder

Solubility Water Soluble

Absorption Maximum (λmax)
Estimated in the 400-500 nm

range

Based on similar orange azo

dyes. The exact λmax should

be determined empirically in

the experimental buffer.

Molar Absorptivity (ε) Varies with pH and solvent

This is a measure of how

strongly the dye absorbs light

at a specific wavelength. It

needs to be determined

experimentally for accurate

quantitative analysis.

Q3: What types of assays are most susceptible to interference from Direct Orange 118?

A3: Any colorimetric or spectrophotometric assay that involves measurements in the visible

spectrum, particularly in the blue-green to orange region (approximately 400-600 nm), is at

high risk of interference. This includes:

Enzymatic assays: Many enzymatic assays rely on the production of a colored product that

is quantified spectrophotometrically.

Protein quantification assays: Certain protein assays, like some variations of the Bradford

assay, produce a colored complex.

Drug dissolution testing: If the drug formulation contains Direct Orange 118 as a colorant, it

can interfere with the spectrophotometric determination of the active pharmaceutical

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.khushidyechem.com/direct-dyes/orange/118
http://www.worlddyevariety.com/direct-dyes/direct-orange-118.html
http://www.worlddyevariety.com/direct-dyes/direct-orange-118.html
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ingredient (API) concentration.

Nitrite and nitrate determination: The Griess test, a common method for measuring nitrite,

produces a red azo dye, which can be subject to interference.

Troubleshooting Guides
Issue 1: Inaccurate and Overestimated Analyte
Concentration
Possible Cause: Spectral overlap between Direct Orange 118 and the analyte or colorimetric

indicator.

Troubleshooting Workflow:
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Inaccurate High Readings

Scan Absorbance Spectrum of Direct Orange 118 in Assay Buffer Scan Absorbance Spectrum of Analyte/Product

Significant Spectral Overlap?

Option 1: Wavelength Shift

Yes

Option 2: Sample Blank Correction

Yes

Option 3: Physical Removal

Yes

Select a wavelength with minimal dye absorbance Prepare a blank with all components except the analyte Use Solid-Phase Extraction (SPE) or filtration

Re-run Assay and Analyze Results
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Non-Linear Calibration Curve

Investigate pH Effects Check for Dye-Reagent Interactions

Measure Absorbance Spectrum of Dye at Different pH Values Run Control Experiments with Dye and Individual Reagents

Buffer the Assay System Robustly Modify Assay Conditions (e.g., reagent concentration)

Consider Alternative Assay Method

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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